Cas no 59411-16-4 (1-(2,4-dimethylphenyl)-2-phenylethane-1,2-dione)

• Product Name: 1-(2,4-dimethylphenyl)-2-phenylethane-1,2-dione
• CAS No: 59411-16-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 884022
• PubChem ID: 271721
• Update Time: 2025-04-19

1-(2,4-dimethylphenyl)-2-phenylethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-2-phenylethane-1,2-dione
• 1-phenyl-2-(2,4-dimethylphenyl)ethanedione
• 2,4-Dimethylbenzil
• 2,4-Dimethyl-benzil
• AC1L6QR5
• AC1Q5DYW
• AG-J-72678
• AR-1B0185
• CTK5A9920
• KST-1B6060
• NSC115654

• Inchi： 1S/C16H14O2/c1-11-8-9-14(12(2)10-11)16(18)15(17)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： NDGZJWZVEXFYMT-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes